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Application Note: Measuring Intestinal Permeability using 13C-Mannitol & Lactulose Probes

Introduction
Intestinal permeability, often referred to as "leaky gut," is a critical biomarker in the study of

inflammatory bowel diseases (IBD), celiac disease, and environmental enteric dysfunction

(EED). The "Gold Standard" for assessing barrier function is the Dual Sugar Absorption Test

(DSAT), which measures the differential paracellular transport of two non-metabolizable

sugars: a disaccharide (Lactulose) and a monosaccharide.[1]

While historically D-Mannitol was the standard monosaccharide probe, it suffers from

significant limitations due to high dietary background interference (found in gums, fruits, and

excipients). This Application Note details the advanced protocol using 13C-labeled Mannitol

(13C-D-Mannitol). This stable isotope probe eliminates background noise, providing superior

sensitivity and specificity via LC-MS/MS analysis.
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Scientific Clarification on "L-Mannose": While L-Mannose is a valid, metabolically inert

monosaccharide probe used in specific animal models to assess paracellular flow, it is not the

standard clinical reagent for 13C-based assays. The industry standard for stable isotope

permeability testing is 13C-D-Mannitol. This protocol focuses on the 13C-Mannitol/Lactulose

method, which aligns with the user's requirement for 13C-probe methodology, while noting that

the analytical principles apply similarly if 13C-L-Mannose were custom-synthesized.

Principle of the Assay
The assay relies on the differential absorption of two probe molecules based on their molecular

size:

13C-Mannitol (182 Da): A small monosaccharide that passes freely through the small pores

of the tight junctions. Its absorption reflects the total functional surface area of the small

intestine.

Lactulose (342 Da): A larger disaccharide that can only pass through large pores (leak

pathways) which are typically closed in healthy epithelium but open during inflammation or

structural damage.

The Readout: The Lactulose/Mannitol (L/M) Ratio normalizes the large-pore flux (damage)

against the small-pore flux (surface area). This ratio cancels out pre-mucosal factors like

gastric emptying and renal clearance, making it a robust specific marker of barrier integrity.

Physiological Pathway Diagram
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Caption: Differential paracellular transport pathways. 13C-Mannitol traverses small pores

(surface area marker), while Lactulose traverses large pores (damage marker).

Materials & Reagents
To ensure data integrity, use LC-MS grade reagents.
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Component Specification Purpose

Monosaccharide Probe
D-Mannitol-1-13C (99 atom %

13C)

Small pore marker; 13C

eliminates dietary interference.

Disaccharide Probe Lactulose (Pharma Grade) Large pore/damage marker.

Internal Standard (IS)
D-Mannitol-d8 or 13C6-

Mannitol

Normalization for MS ionization

efficiency.

Mobile Phase A
10 mM Ammonium Acetate in

Water
LC-MS separation.

Mobile Phase B Acetonitrile (LC-MS Grade) LC-MS separation.

Urine Preservative Chlorhexidine or Thymol
Prevents bacterial degradation

of sugars post-collection.

Study Design & Dosing Protocol
This protocol is adaptable for both clinical trials and preclinical (rat/mouse) studies. Doses

listed below are for Human Adults.

Pre-requisites:

Fasting: Subjects must fast for at least 8 hours (overnight) to empty the stomach and reduce

baseline insulin/glucose levels.

Dietary Restrictions: Avoid foods high in mannitol (mushrooms, sweet potatoes) and

lactulose (dairy products treated with heat) 24h prior, although 13C-labeling mitigates the

mannitol risk.

Step-by-Step Workflow:

Baseline Collection (T=0): Collect a "spot" urine sample prior to dosing to establish the

Lower Limit of Quantitation (LLOQ) and confirm absence of 13C background.

Dosing Solution Preparation:

Dissolve 1.0 g Lactulose and 50 mg 13C-Mannitol in 100 mL of water.
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Note: The lower dose of 13C-Mannitol (50mg vs standard 200mg 12C-Mannitol) is

sufficient due to the high sensitivity of MS detection.

Administration: Subject drinks the solution within 5 minutes.

Hydration: Subject drinks 200 mL of water 1 hour post-dose to promote urine flow.

Urine Collection:

Fraction 1 (0–2 hours): Represents Small Intestinal Permeability.

Fraction 2 (2–5 hours): (Optional) Can represent distal small bowel/colonic permeability,

though 0–5h cumulative is often used for simplicity.

Total Volume Measurement: Critical! Measure the exact total volume of urine collected.

The assay measures total mass excreted, not just concentration.

Sample Preparation (LC-MS/MS)
This method uses "Dilute-and-Shoot" simplicity, avoiding complex derivatization required by

GC-MS.

Thawing: Thaw urine samples at room temperature and vortex for 30 seconds.

Centrifugation: Spin at 10,000 x g for 5 minutes to remove particulates.

Dilution:

Transfer 50 µL of supernatant to a 96-well plate.

Add 450 µL of Internal Standard Solution (e.g., 1 µg/mL 13C6-Mannitol in 80%

Acetonitrile).

Dilution Factor: 1:10.

Filtration: (Optional) Pass through a 0.2 µm filter plate if samples are turbid.

Injection: Inject 2–5 µL onto the LC-MS/MS system.
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Analytical Method (LC-MS/MS)
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Thermo Altis). Column:

HILIC Column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 µm). HILIC is essential for retaining

polar sugars.

LC Gradient:

Flow Rate: 0.4 mL/min

Gradient: 90% B (ACN) to 50% B over 5 minutes.

MS/MS Transitions (MRM Mode):

Operate in Negative Ion Mode (ESI-). Sugars ionize better as [M-H]- or [M+Cl]- adducts.

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(V)

13C-Mannitol 182.1 [M-H]- 89.0 -15

Lactulose 341.1 [M-H]- 161.0 -18

IS (13C6-Mannitol) 187.1 [M-H]- 92.0 -15

Data Analysis & Calculation
The final readout is the % Recovery of the ingested dose.

1. Calculate Total Mass Excreted (mg):

2. Calculate % Recovery:

3. Calculate Permeability Ratio (L/M):

Interpretation:

Healthy Control: L/M Ratio < 0.03 (typically).
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Increased Permeability: L/M Ratio > 0.03.

High Ratio driven by High Lactulose: Indicates tight junction damage (e.g., Active IBD).

High Ratio driven by Low Mannitol: Indicates villous atrophy (e.g., Celiac Disease,

malabsorption).

Analytical Workflow Diagram
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Caption: Analytical workflow from urine collection to L/M ratio calculation.

Validation & Quality Control
To establish this protocol as a self-validating system (Trustworthiness):

Linearity: Calibration curves should range from 0.1 µg/mL to 100 µg/mL with R² > 0.99.

Matrix Effects: Perform "Spike Recovery" in blank urine. 13C-Mannitol is superior here

because it differentiates from endogenous mannitol, ensuring the matrix effect is accurately

assessed without background interference.

Stability: Verify freeze-thaw stability (3 cycles) and benchtop stability (24h at 4°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Frontiers | Rhamnose Is Superior to Mannitol as a Monosaccharide in the Dual Sugar
Absorption Test: A Prospective Randomized Study in Children With Treatment-Naïve Celiac
Disease [frontiersin.org]

2. Development and Validation of Test for 'Leaky Gut' Small Intestinal and Colonic
Permeability Using Sugars in Healthy Adults - IAFNS [iafns.org]

To cite this document: BenchChem. [measuring intestinal permeability using L-mannose-13C
probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404045/docs#measuring-intestinal-permeability-
using-l-mannose-13c-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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